4-Fluorophenyl isocyanate
Overview
Description
4-Fluorophenyl isocyanate is an organic compound with the linear formula FC6H4NCO . It is a colorless, volatile liquid that emits a pungent odor . It is commonly used as a building block in various chemical reactions .
Molecular Structure Analysis
The molecular structure of 4-Fluorophenyl isocyanate is represented by the formula FC6H4NCO . This indicates that the molecule consists of a phenyl group (C6H4) with a fluorine atom (F) and an isocyanate group (NCO) attached .Physical And Chemical Properties Analysis
4-Fluorophenyl isocyanate is a liquid at room temperature . It has a molecular weight of 137.11 , a refractive index of 1.5141 , and a density of 1.206 g/mL at 25 °C . It has a boiling point of 55 °C at 8 mmHg .Scientific Research Applications
Synthesis of Heterocyclic Compounds
4-Fluorophenyl isocyanate has been used in the synthesis of compounds like 4-fluorophenylhydrazine , which acts as a valuable reagent in generating heterocyclic compounds .
Preparation of Thiourea Derivatives
4-Fluorophenyl isocyanate has been used in the synthesis of thiourea derivatives .
Preparation of Sulfonyl-Benzoic Acid Hydrazide
It has also been used in the preparation of -(4-phenylsulfonyl)-benzoic acid hydrazide .
Mechanism of Action
Target of Action
4-Fluorophenyl isocyanate (4-FPI) is a member of the isocyanate family . It is believed to primarily target enzymes, forming a covalent bond with the enzyme’s active site .
Mode of Action
The mode of action of 4-FPI involves the formation of a covalent bond with an enzyme’s active site . This bond is then broken down by the enzyme, leading to the release of a product .
Action Environment
The action, efficacy, and stability of 4-FPI can be influenced by various environmental factors. For instance, exposure to heat and open flames can cause 4-FPI to decompose, potentially reducing its efficacy . Additionally, 4-FPI is a volatile liquid that emits a pungent odor , suggesting that it may evaporate quickly in open environments, which could affect its stability and action. Protective measures, such as adequate ventilation and the use of personal protective equipment, are recommended when handling 4-FPI to minimize exposure and ensure its effective action .
Safety and Hazards
4-Fluorophenyl isocyanate is classified as a hazardous substance. It is flammable and can cause skin and eye irritation. It is also toxic if swallowed or inhaled, and may cause respiratory sensitization . Therefore, it should be handled with appropriate safety measures, including the use of personal protective equipment and adequate ventilation .
properties
IUPAC Name |
1-fluoro-4-isocyanatobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FNO/c8-6-1-3-7(4-2-6)9-5-10/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSVGFKBFFICWLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N=C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00152472 | |
Record name | 4-Fluorophenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00152472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluorophenyl isocyanate | |
CAS RN |
1195-45-5 | |
Record name | 4-Fluorophenyl isocyanate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1195-45-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Fluorophenyl isocyanate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001195455 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1195-45-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=82348 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Fluorophenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00152472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-fluorophenyl isocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.454 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Fluorophenyl isocyanate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B2A7JE8GHW | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 4-fluorophenyl isocyanate used in the synthesis of new chemical compounds?
A: 4-Fluorophenyl isocyanate serves as a crucial building block in organic synthesis, particularly in constructing heterocyclic compounds. In the study titled "Synthesis, Characterization, and Fungicidal Activity of New Thienopyridopyrimidine Derivatives" [], researchers employed 4-fluorophenyl isocyanate in a multi-step reaction to create novel thienopyridopyrimidine derivatives. The process involves a tandem aza-Wittig reaction where 4-fluorophenyl isocyanate reacts with an iminophosphorane intermediate to form a carbodiimide. This carbodiimide then undergoes cyclization in the presence of an amine and a catalyst, yielding the desired thienopyridopyrimidine derivative [].
Q2: What are the potential applications of compounds synthesized using 4-fluorophenyl isocyanate?
A: The research suggests that compounds derived from 4-fluorophenyl isocyanate can exhibit biological activity, particularly as fungicides. In the study focusing on thienopyridopyrimidine derivatives, some synthesized compounds demonstrated promising antifungal activity against Rhizoctonia solani and Botrytis cinerea, two common plant pathogens []. This finding highlights the potential of utilizing 4-fluorophenyl isocyanate in developing new agricultural fungicides.
Q3: How does the presence of fluorine in 4-fluorophenyl isocyanate impact its applications?
A: The introduction of fluorine into organic molecules can significantly alter their chemical and physical properties. In the context of lithium-ion batteries, researchers investigated the use of 4-fluorophenyl isocyanate as an additive to improve low-temperature performance []. The study demonstrated that 4-fluorophenyl isocyanate preferentially forms a stable solid electrolyte interphase (SEI) on the electrode surface, contributing to reduced interfacial impedance and enhanced low-temperature performance []. This improvement is attributed to the presence of fluorine in the SEI layer, highlighting the importance of fluorine substitution in material science applications.
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